Scopine-2,2-dithienyl glycolate
Scopine-2,2-dithienyl glycolate
Brand Name:
Vulcanchem
CAS No.:
136310-64-0
VCID:
VC0131493
InChI:
InChI=1S/C18H19NO4S2/c1-19-11-8-10(9-12(19)16-15(11)23-16)22-17(20)18(21,13-4-2-6-24-13)14-5-3-7-25-14/h2-7,10-12,15-16,21H,8-9H2,1H3/t10?,11-,12+,15-,16+
SMILES:
CN1C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O
Molecular Formula:
C18H19NO4S2
Molecular Weight:
377.473
Scopine-2,2-dithienyl glycolate
CAS No.: 136310-64-0
Cat. No.: VC0131493
Molecular Formula: C18H19NO4S2
Molecular Weight: 377.473
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136310-64-0 |
|---|---|
| Molecular Formula | C18H19NO4S2 |
| Molecular Weight | 377.473 |
| IUPAC Name | [(1R,2R,4S,5S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate |
| Standard InChI | InChI=1S/C18H19NO4S2/c1-19-11-8-10(9-12(19)16-15(11)23-16)22-17(20)18(21,13-4-2-6-24-13)14-5-3-7-25-14/h2-7,10-12,15-16,21H,8-9H2,1H3/t10?,11-,12+,15-,16+ |
| Standard InChI Key | VPJFFOQGKSJBAY-UGTXJPTRSA-N |
| SMILES | CN1C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O |
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